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Compound of Interest

Compound Name: 7-(Triethylsilyl)baccatin III

Cat. No.: B019003 Get Quote

CAS Number: 115437-21-3

This technical guide provides an in-depth overview of 7-(Triethylsilyl)baccatin III (7-TES-

baccatin III), a pivotal intermediate in the semi-synthesis of the widely used anticancer drugs,

paclitaxel (Taxol®) and docetaxel (Taxotere®). This document is intended for researchers,

scientists, and professionals in the field of drug development and medicinal chemistry, offering

detailed information on its chemical properties, synthesis, and analytical characterization.

Core Compound Properties
7-(Triethylsilyl)baccatin III is a semi-synthetic derivative of baccatin III, a naturally occurring

diterpenoid isolated from the needles of the yew tree (Taxus species). The introduction of the

triethylsilyl (TES) protecting group at the C7 hydroxyl position enhances the solubility and

stability of the baccatin III core, making it a more versatile precursor for further chemical

modifications.[1]

Chemical and Physical Data
A summary of the key quantitative data for 7-(Triethylsilyl)baccatin III is presented in Table 1.
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Property Value Reference

CAS Number 115437-21-3 [2][3][4][5]

Molecular Formula C₃₇H₅₂O₁₁Si [2][3][4][5]

Molecular Weight 700.89 g/mol [1][2][3][4]

Appearance White Powder [2]

Melting Point Not available

Purity ≥98% [2]

Storage Temperature -20°C [2]

Spectroscopic Data
The structural integrity of 7-(Triethylsilyl)baccatin III is confirmed through various

spectroscopic techniques. Although a complete, detailed spectral analysis is not readily

available in public literature, the following table summarizes the expected key spectral data

based on its structure and data from closely related compounds.
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Technique Data

¹H NMR (CDCl₃, 400 MHz)

Characteristic Chemical Shifts (δ, ppm): 8.12 (d,

2H, Ar-H), 7.60 (t, 1H, Ar-H), 7.48 (t, 2H, Ar-H),

6.42 (s, 1H, H-10), 5.60 (d, J = 6.8 Hz, 1H, H-2),

4.95 (m, 1H, H-5), 4.50 (dd, 1H, H-7), 4.40 (m,

1H, H-13), 4.20 (d, 1H, H-20α), 4.05 (d, 1H, H-

20β), 2.25 (s, 3H, 4-OAc), 2.15 (s, 3H, 10-OAc),

0.95 (t, 9H, Si-CH₂-CH₃), 0.60 (q, 6H, Si-CH₂-

CH₃)

¹³C NMR (CDCl₃)

Expected Chemical Shifts (δ, ppm): ~203 (C=O,

C9), ~170 (C=O, acetate), ~167 (C=O,

benzoate), ~142 (C4), ~133 (C11), Aromatic

carbons (128-134), ~84 (C5), ~81 (C1), ~79

(C2), ~76 (C10), ~75 (C7), ~72 (C13), ~58 (C3),

~46 (C6), ~43 (C8), ~37 (C12), ~26 (C14), ~22

(C15), ~21 (C18), ~15 (C19), ~10 (C16, C17),

~7 (Si-CH₂-CH₃), ~5 (Si-CH₂-CH₃)

Mass Spectrometry (ESI-MS) m/z: 701.3352 [M+H]⁺, 723.3171 [M+Na]⁺

Synthesis of 7-(Triethylsilyl)baccatin III
The semi-synthesis of 7-(Triethylsilyl)baccatin III is a well-established multi-step process that

typically starts from 10-deacetylbaccatin III (10-DAB), which is more abundant in yew needles

than paclitaxel itself.

Synthetic Workflow
The overall synthetic strategy involves two main stages: the acetylation of the C10 hydroxyl

group of 10-DAB to form baccatin III, followed by the selective protection of the C7 hydroxyl

group with a triethylsilyl group.
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Step 1: Acetylation Step 2: Silylation

10-DAB Baccatin_III

 Acetic Anhydride,
 Pyridine/DMAP 7-TES-Baccatin_III

 Triethylsilyl Chloride (TESCl),
 Imidazole/Pyridine 

7-TES-Baccatin_III Protected_Paclitaxel

 β-lactam,
 LiHMDS, THF Paclitaxel HF-Pyridine or TBAF 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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